Cas no 2408965-16-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2408965-16-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6420362
• PubChem ID: 156370347
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-7136167
• 2408965-16-0
• SCHEMBL23367217
• tert-butyl N-[2-hydroxy-2-(oxolan-3-yl)ethyl]carbamate
• tert-Butyl (2-hydroxy-2-(tetrahydrofuran-3-yl)ethyl)carbamate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-6-9(13)8-4-5-15-7-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： WWIPPZQGZAUZIY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 369.1±17.0 °C(Predicted)
• pka: 12.29±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2408965-16-0: INDEX NAME NOT YET ASSIGNED

The compound with the CAS No. 2408965-16-0 is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this compound has shown promising potential in various preclinical studies and is being actively investigated for its therapeutic applications.

CAS No. 2408965-16-0 is a small molecule with a unique chemical structure that sets it apart from other compounds in its class. Its molecular formula and weight, while not yet fully disclosed, suggest a complex and highly functionalized structure that could interact with multiple biological targets. This versatility makes it an attractive candidate for drug development, particularly in areas where multi-target approaches are beneficial.

Recent research has focused on the pharmacological properties of CAS No. 2408965-16-0. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that CAS No. 2408965-16-0 effectively inhibits the activity of a key enzyme involved in the progression of neurodegenerative diseases, such as Alzheimer's disease. This finding has sparked interest in exploring its potential as a therapeutic agent for these conditions.

In addition to its enzymatic inhibition properties, CAS No. 2408965-16-0 has also demonstrated promising anti-inflammatory effects. Preclinical studies have shown that it can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play a crucial role in the development and progression of inflammatory diseases. These findings suggest that CAS No. 2408965-16-0 could be a valuable candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of CAS No. 2408965-16-0 is another critical aspect of its evaluation. Preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile supports further clinical development and testing in human subjects.

Moreover, the pharmacokinetic properties of CAS No. 2408965-16-0 have been extensively studied to optimize its delivery and efficacy. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These characteristics are essential for ensuring patient compliance and improving treatment outcomes.

The potential applications of CAS No. 2408965-16-0 extend beyond neurodegenerative and inflammatory diseases. Ongoing studies are exploring its efficacy in other therapeutic areas, such as cancer and cardiovascular diseases. For example, preliminary data suggest that it may have anti-proliferative effects on certain cancer cell lines, which could lead to new treatment strategies for oncology patients.

In conclusion, the compound with the CAS No. 2408965-16-0, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising addition to the pharmaceutical landscape. Its unique chemical structure, broad-spectrum biological activity, favorable safety profile, and optimal pharmacokinetic properties make it an attractive candidate for further development and clinical trials. As research continues to uncover its full potential, this compound may offer new hope for patients suffering from a variety of debilitating conditions.